Cas no 1823939-31-6 (3-Amino-7-bromoquinoline-2-carbonitrile)

• Product Name: 3-Amino-7-bromoquinoline-2-carbonitrile
• CAS No: 1823939-31-6
• MF: C₁₀H₆BrN₃
• MW: 248.078740596771
• CID: 4728005
• Update Time: 2025-05-26

3-Amino-7-bromoquinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-7-bromoquinoline-2-carbonitrile
• FCH2518516
• AX8270049

• Inchi： 1S/C10H6BrN3/c11-7-2-1-6-3-8(13)10(5-12)14-9(6)4-7/h1-4H,13H2
• InChI Key： LHKOWSUAWRNTMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=C(C#N)N=C2C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 259
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-7-bromoquinoline-2-carbonitrile

3-Amino-7-bromoquinoline-2-carbonitrile: A Comprehensive Overview

3-Amino-7-bromoquinoline-2-carbonitrile (CAS No. 1823939-31-6) is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its quinoline backbone with functional groups at specific positions, exhibits unique chemical properties and potential applications in drug discovery and advanced materials. In this article, we delve into the synthesis, chemical properties, biological activities, and current research trends surrounding 3-Amino-7-bromoquinoline-2-carbonitrile.

The synthesis of 3-Amino-7-bromoquinoline-2-carbonitrile involves a series of intricate organic reactions. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to achieve high yields and purity. Recent advancements in asymmetric synthesis have further enhanced the control over the stereochemistry of this compound, making it more accessible for large-scale production. The use of transition metal catalysts has also been pivotal in optimizing the reaction conditions, reducing costs, and minimizing environmental impact.

Chemically, 3-Amino-7-bromoquinoline-2-carbonitrile is notable for its conjugated π-system, which imparts stability to the molecule and influences its electronic properties. The presence of the amino group at position 3 and the bromine atom at position 7 introduces significant steric and electronic effects. These features make the compound highly versatile in various chemical transformations. For instance, the amino group can act as a nucleophile in substitution reactions, while the cyano group at position 2 can participate in electrophilic additions or serve as a leaving group under specific conditions.

Biologically, 3-Amino-7-bromoquinoline-2-carbonitrile has shown promising activity in preclinical studies. Recent research has highlighted its potential as an anti-tumor agent due to its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, studies have demonstrated its anti-inflammatory properties, making it a candidate for developing novel therapeutics for chronic inflammatory diseases. The compound's selectivity towards certain biological targets has been attributed to its unique structural features, which allow for precise molecular interactions.

In terms of applications beyond medicine, 3-Amino-7-bromoquinoline-2-carbonitrile has found use in materials science as a precursor for advanced polymers and nanomaterials. Its ability to form stable coordination complexes with metal ions has made it valuable in the development of sensors and catalysts. Recent breakthroughs in nanotechnology have leveraged this compound's electronic properties to create high-performance materials for energy storage devices.

Despite its numerous advantages, the handling and storage of 3-Amino-7-bromoquinoline-2-carbonitrile require careful consideration due to its sensitivity to light and moisture. Researchers have developed innovative packaging solutions to ensure stability during transportation and storage. Furthermore, ongoing studies are focused on improving the scalability of its synthesis to meet increasing demand from both academic and industrial sectors.

In conclusion, 3-Amino-7-bromoquinoline-2-carbonitrile stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a versatile building block for future innovations. As research continues to uncover new facets of this compound's potential, it is poised to play an even greater role in advancing science and technology.